Cas no 21472-33-3 (5-benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 21472-33-3
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1003759
• PubChem ID: 854379
• Update Time: 2025-11-07

5-benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-1,3-dihydro-2H-benzimidazol-2-one
• 5-benzoyl-1,3-dihydrobenzimidazol-2-one
• MEBENDAZOLE, IMPURITY B
• 2-Benzimidazolinone,5-benzoyl
• 2H-Benzimidazol-2-one,5-benzoyl-1,3-dihydro
• 5-benzoyl-1,3-dihydro-benzoimidazol-2-one
• 5-Benzoyl-2-benzimidazolinone
• 5-benzoylbenzimidazolone
• 5-benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• (2-Hydroxy-1H-benzimidazol-5-yl)phenylmethanone
• 2H-Benzimidazol-2-one, 5-benzoyl-1,3-dihydro-
• DTXSID90175756
• Mebendazole specified impurity B [EP]
• SR-01000397723-1
• Mebendazole Impurity B
• Q27263628
• Oprea1_629069
• 2-Benzimidazolinone, 5-benzoyl-
• (2-Hydroxy-1H-benzimidazol-5-yl)phenylmethanone; Mebendazole Imp. B (EP); Mebendazole Related Compound B; Mebendazole Impurity B
• STL509198
• SR-01000397723
• F0191-4581
• CHEMBL222203
• 63L08710V5
• 5-(phenylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one
• AB00684070-01
• AKOS022194538
• SCHEMBL24576213
• AKOS009144528
• UNII-63L08710V5
• 21472-33-3
• MEBENDAZOLE IMPURITY B [EP IMPURITY]
• 5-benzoyl-1H-benzo[d]imidazol-2(3H)-one
• Mebendazole specified impurity B
• MEBENDAZOLE IMPURITY B (EP IMPURITY)
• DTXCID2098247

• Inchi： 1S/C14H10N2O2/c17-13(9-4-2-1-3-5-9)10-6-7-11-12(8-10)16-14(18)15-11/h1-8H,(H2,15,16,18)
• InChI Key： HUBCTWDCEBWLBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 65.98000
• LogP: 2.49950

Additional information on 5-benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

Introduction to 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 21472-33-3)

5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 21472-33-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structure and pharmacological profile of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one consists of a benzodiazepine core with a benzoyl group attached to the 5-position. This specific substitution pattern imparts distinct biological activities and pharmacokinetic properties compared to other benzodiazepines. The presence of the benzoyl group enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have explored the potential therapeutic applications of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. One notable area of research is its use as an anxiolytic agent. In preclinical models, this compound has shown promising anxiolytic effects without causing significant sedation or cognitive impairment. These findings suggest that 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one could be a valuable alternative to traditional benzodiazepines for treating anxiety disorders.

In addition to its anxiolytic properties, 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has been investigated for its potential as an anticonvulsant. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism by which 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one exerts its anticonvulsant effects is thought to involve modulation of GABAergic neurotransmission, similar to other benzodiazepines.

The pharmacokinetic profile of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has also been studied in detail. Research indicates that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound's low potential for drug-drug interactions and minimal side effects further enhance its therapeutic utility.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are encouraging and pave the way for further clinical development.

The potential applications of 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one extend beyond anxiety and epilepsy. Researchers are exploring its use in other neurological disorders such as insomnia and neuropsychiatric conditions. The compound's ability to modulate GABAergic neurotransmission makes it a promising candidate for these indications as well.

In conclusion, 5-Benzoyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 21472-33-3) is a versatile and promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various neurological disorders.